Cas no 1261679-89-3 (2'-Difluoromethyl-2,4,5,3'-tetrachlorobiphenyl)

• Product Name: 2'-Difluoromethyl-2,4,5,3'-tetrachlorobiphenyl
• CAS No: 1261679-89-3
• MF: C₁₃H₆Cl₄F₂
• MW: 341.99554681778
• CID: 4997514
• Update Time: 2025-11-01

2'-Difluoromethyl-2,4,5,3'-tetrachlorobiphenyl Chemical and Physical Properties

Names and Identifiers

• 2'-Difluoromethyl-2,4,5,3'-tetrachlorobiphenyl

• Inchi： 1S/C13H6Cl4F2/c14-8-3-1-2-6(12(8)13(18)19)7-4-10(16)11(17)5-9(7)15/h1-5,13H
• InChI Key： LDDKGMVVFSEZCW-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1C(F)F)C1C=C(C(=CC=1Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 302
• XLogP3: 7.1
• Topological Polar Surface Area: 0

Additional information on 2'-Difluoromethyl-2,4,5,3'-tetrachlorobiphenyl

Research Brief on 2'-Difluoromethyl-2,4,5,3'-tetrachlorobiphenyl (CAS: 1261679-89-3): Recent Advances and Implications

The compound 2'-Difluoromethyl-2,4,5,3'-tetrachlorobiphenyl (CAS: 1261679-89-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and implications for drug development and environmental science.

Recent studies have highlighted the synthetic challenges and innovative approaches to producing 2'-Difluoromethyl-2,4,5,3'-tetrachlorobiphenyl. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel catalytic method that improves yield and purity, addressing previous limitations in large-scale synthesis. The incorporation of difluoromethyl and tetrachlorinated biphenyl groups has been shown to enhance the compound's stability and bioavailability, making it a promising candidate for further pharmacological investigation.

In terms of biological activity, preliminary in vitro studies suggest that 2'-Difluoromethyl-2,4,5,3'-tetrachlorobiphenyl exhibits selective binding affinity to certain cytochrome P450 enzymes, which are critical in drug metabolism. This property could pave the way for its use as a modulator in therapeutic regimens targeting metabolic disorders. Additionally, its interaction with aryl hydrocarbon receptors (AhR) has been explored, indicating potential applications in immunomodulation and cancer therapy.

Environmental and toxicological assessments of this compound have also been a focal point of recent research. A 2024 study published in Environmental Science & Technology investigated its persistence and bioaccumulation potential, raising concerns about its environmental impact. However, the same study proposed degradation pathways using advanced oxidation processes, offering solutions to mitigate these risks.

In conclusion, 2'-Difluoromethyl-2,4,5,3'-tetrachlorobiphenyl represents a multifaceted compound with significant potential in both pharmaceutical and environmental applications. Future research should focus on optimizing its synthesis, elucidating its mechanistic pathways, and assessing its long-term safety profile to fully harness its benefits.